Cas no 118117-31-0 (26-Noroleana-7,9(11)-diene-3,29-diol,13-methyl-, (3a,13a,14b,20a)-)
118117-31-0 structure
Product Name:26-Noroleana-7,9(11)-diene-3,29-diol,13-methyl-, (3a,13a,14b,20a)-
CAS No:118117-31-0
MF:C30H48O2
MW:440.700929641724
CID:143948
PubChem ID:159490
Update Time:2025-04-19
26-Noroleana-7,9(11)-diene-3,29-diol,13-methyl-, (3a,13a,14b,20a)- Chemical and Physical Properties
Names and Identifiers
-
- 26-Noroleana-7,9(11)-diene-3,29-diol,13-methyl-, (3a,13a,14b,20a)-
- Karounidiol
- (3R,4aR,6bS,8aS,11R,12aR,12bS,14bS)-11-(hydroxymethyl)-4,4,6b,8a,11,12b,14b-heptamethyl-1,2,3,4,4a,5,6b,7,8,8a,9,10,11,12,12a,12b,13,14b-octadecahydropicen-3-ol
- (3R,6bS,8aS,11R,12bS,14bS)-11-(hydroxymethyl)-4,4,6b,8a,11,12b,14b-heptamethyl-1,2,3,4,4a,5,6b,7,8,8a,9,10,11,12,12a,12b,13,14b-octadecahydropicen-3-ol
- 26-Noroleana-7,9(11)-diene-3,29-diol, 13-methyl-, (3.alpha.,13.alpha., 14.beta.,20.alpha.)-
- Aids064688
- Aids-064688
- (3R,6Bs,8as,11R,12bs,14bs)-11-hydroxymethyl-4,4,6B,8A,11,12B,14B-heptamethyl-1,2,3,4,4A,5,6B,7,8,8A,9,10,11,12,12A,12B,13,14B-octadecahydro-picen-3-ol
- CHEMBL1983444
- (3R,4aR,6aS,6bS,8aS,11R,12aR,14bS)-11-(hydroxymethyl)-4,4,6a,6b,8a,11,14b-heptamethyl-1,2,3,4a,5,7,8,9,10,12,12a,13-dodecahydropicen-3-ol
- CS-0085918
- 118117-31-0
- NCI60_037647
- Isokarounidiol
- HY-124220
- CHEBI:81057
- D:C-Friedooleana-7,29-diol
- NSC-705536
- C17394
- AKOS040761945
- FS-7058
- CCRIS 7117
- DC-friedo-oleana-7,9(11)-diene-3alpha,29-diol
- NSC705536
- Q27155012
- SCHEMBL23824873
- DA-74725
-
- Inchi: 1S/C30H48O2/c1-25(2)22-9-8-21-20(28(22,5)12-11-24(25)32)10-13-30(7)23-18-26(3,19-31)14-15-27(23,4)16-17-29(21,30)6/h8,10,22-24,31-32H,9,11-19H2,1-7H3/t22-,23+,24+,26+,27+,28+,29+,30-/m0/s1
- InChI Key: UIXJVDGAGQPTFR-ZSBHZPGCSA-N
- SMILES: O[C@@H]1CC[C@@]2(C)[C@@H](CC=C3C2=CC[C@]2(C)[C@]3(C)CC[C@@]3(C)CC[C@@](C)(CO)C[C@@H]23)C1(C)C
Computed Properties
- Exact Mass: 440.36500
- Monoisotopic Mass: 440.365431
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 32
- Rotatable Bond Count: 1
- Complexity: 868
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 8
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 40.5
- XLogP3: 7
Experimental Properties
- Color/Form: Powder
- Density: 1.07
- Boiling Point: 542.7°Cat760mmHg
- Flash Point: 222.5°C
- Refractive Index: 1.561
- PSA: 40.46000
- LogP: 7.06140
26-Noroleana-7,9(11)-diene-3,29-diol,13-methyl-, (3a,13a,14b,20a)- Security Information
- Signal Word:Warning
- Storage Condition:Dry, dark and store at 0-4℃ for short term (days to weeks) or -20℃ for long term (Store correctly 2-3years).
26-Noroleana-7,9(11)-diene-3,29-diol,13-methyl-, (3a,13a,14b,20a)- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | K11990-5mg |
Karounidiol |
118117-31-0 | 5mg |
¥6252.0 | 2021-09-09 | ||
| TargetMol Chemicals | TN4381-5 mg |
Karounidiol |
118117-31-0 | 98% | 5mg |
¥ 4,750 | 2023-07-11 | |
| TargetMol Chemicals | TN4381-1 mL * 10 mM (in DMSO) |
Karounidiol |
118117-31-0 | 98% | 1 mL * 10 mM (in DMSO) |
¥ 4850 | 2023-09-15 | |
| TargetMol Chemicals | TN4381-5mg |
Karounidiol |
118117-31-0 | 5mg |
¥ 4750 | 2024-07-20 | ||
| TargetMol Chemicals | TN4381-1 ml * 10 mm |
Karounidiol |
118117-31-0 | 1 ml * 10 mm |
¥ 4850 | 2024-07-20 |
26-Noroleana-7,9(11)-diene-3,29-diol,13-methyl-, (3a,13a,14b,20a)- Related Literature
-
Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
-
Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
-
Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
-
Huading Zhang,Lee R. Moore,Maciej Zborowski,P. Stephen Williams,Shlomo Margel,Jeffrey J. Chalmers Analyst, 2005,130, 514-527
-
Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
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